Cas no 121250-06-4 (14-Chloro Daunorubicin)

14-Chloro Daunorubicin structure
Product name:14-Chloro Daunorubicin
14-Chloro Daunorubicin Chemical and Physical Properties
Names and Identifiers
-
- 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S,10S)-
- 14-Chloro Daunorubicin
- 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacety...
- 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-t
- 10-(4-amino-5-hydroxy-6-methyl-oxan-2-yl)oxy-8-(2-chloroacetyl)-6,8,11-trihydroxy-1-methoxy-9,10-dihydro-7H-tetracene-5,12-dione
- 14-ChlorodaunoMycin
- 14-ChlororuboMycin
- 8S,10S)-10-[(3-AMino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-Methoxy-5,12-naphthacenedione
- 14-chlorodaunorubicin
- 121250-06-4
- FT-0664664
- DTXSID00923740
- 3-(chloroacetyl)-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside
- 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(chloroacetyl)-1-methoxy-6,8,11-trihydroxy-, (8S-cis)-
- 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-chloroacetyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
-
- Inchi: InChI=1S/C27H28ClNO10/c1-10-22(31)13(29)6-17(38-10)39-15-8-27(36,16(30)9-28)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,31,33,35-36H,6-9,29H2,1-2H3
- InChI Key: YPCKPOWJKPVJRQ-UHFFFAOYSA-N
- SMILES: ClCC(C1(CC(OC2CC(N)C(O)C(C)O2)C2=C(C3C(=O)C4=C(C=CC=C4C(=O)C=3C(O)=C2C1)OC)O)O)=O
Computed Properties
- Exact Mass: 561.14000
- Monoisotopic Mass: 561.14
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 982
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 186A^2
Experimental Properties
- Density: 1.6
- Boiling Point: 793.8°Cat760mmHg
- Flash Point: 433.9°C
- Refractive Index: 1.695
- PSA: 185.84000
- LogP: 1.94810
14-Chloro Daunorubicin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C365655-1mg |
14-Chloro Daunorubicin |
121250-06-4 | 1mg |
$ 253.00 | 2023-04-18 | ||
TRC | C365655-10mg |
14-Chloro Daunorubicin |
121250-06-4 | 10mg |
$ 1918.00 | 2023-04-18 | ||
Biosynth | AC19942-10 mg |
14-Chloro daunorubicin |
121250-06-4 | 10mg |
$3,811.50 | 2023-01-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-206279-1 mg |
14-Chloro Daunorubicin, |
121250-06-4 | 1mg |
¥3,234.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-206279-1mg |
14-Chloro Daunorubicin, |
121250-06-4 | 1mg |
¥3234.00 | 2023-09-05 | ||
TRC | C365655-25mg |
14-Chloro Daunorubicin |
121250-06-4 | 25mg |
$ 3000.00 | 2023-09-08 |
14-Chloro Daunorubicin Related Literature
-
Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
-
N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
-
4. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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